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Compound of Interest

Compound Name: Ethanol-17O

Cat. No.: B1507999 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of isotopically labeled compounds is a critical component of laboratory safety and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

disposal of Ethanol-17O, ensuring the protection of personnel and the environment.

Ethanol-17O is ethanol (C₂H₅OH) that has been labeled with Oxygen-17, a stable, non-

radioactive isotope of oxygen. Because the isotope is stable, no special precautions for

radioactivity are required.[1][2] The disposal procedures are therefore governed by the

chemical properties of ethanol itself, primarily its flammability.[3][4]

Key Safety and Chemical Data
The primary hazards associated with Ethanol-17O are identical to those of standard ethanol. It

is a highly flammable liquid and vapor that can cause serious eye irritation.[4] The following

table summarizes key quantitative data pertinent to its safe handling and disposal.
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Property Data Source Citation

Chemical Hazard Class Flammable Liquid, Category 2

Flash Point
12 °C to 13.9 °C (53.6 °F to 57

°F)
[3][5]

Boiling Point ~78 °C (172.4 °F) [3]

Autoignition Temperature 362.8 °C (685 °F) [3]

Flammability Limits Lower: 3.3% / Upper: 19.0% [5]

Physical State Clear, Colorless Liquid [3][5]

Disposal Decision Workflow
The logical process for determining the correct disposal path for any isotopically labeled

compound is straightforward. The primary decision point is identifying whether the isotope is

stable or radioactive. The following diagram illustrates this workflow for Ethanol-17O.
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Caption: Decision workflow for Ethanol-17O disposal.

Step-by-Step Disposal Protocol
The following procedures outline the mandatory steps for disposing of Ethanol-17O waste in a

laboratory setting.

Step 1: Waste Segregation
Proper segregation is the foundation of safe chemical waste management.[6]

Do not mix Ethanol-17O waste with general laboratory trash or pour it down the sink.[7]

Collect Ethanol-17O waste in a dedicated container for flammable organic solvents.
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Keep halogenated and non-halogenated solvent wastes in separate containers if required by

your institution's waste management plan.[6]

Step 2: Proper Containment and Labeling
Waste containers must be appropriate for holding flammable liquids and clearly identified.

Container Selection: Use a clean, sealable container made of a material compatible with

ethanol. Often, the original chemical bottle, once empty, can be repurposed for waste

collection.[7]

Labeling:

If using a new container or a repurposed bottle, remove or completely deface the original

label.[7]

Affix a hazardous waste tag to the container.

Clearly write "Hazardous Waste," "Ethanol," and list any other chemical constituents if it is

a mixed waste stream. Ensure the full chemical names are used, avoiding abbreviations.

Indicate the primary hazard: "Flammable Liquid."

Step 3: Safe Accumulation and Storage
Store waste safely prior to its collection.

Keep Containers Closed: Always keep the waste container securely capped when not

actively adding waste to it.[6] This prevents the release of flammable vapors.

Storage Location: Store the waste container in a designated satellite accumulation area,

such as a ventilated cabinet designed for flammable materials.

Grounding: When transferring waste, ensure all metal parts of the equipment are grounded

to prevent static discharge, which could ignite vapors.[3][5]

Step 4: Arrange for Disposal
Laboratory personnel are responsible for initiating the final disposal process.
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Contact EH&S: Once the waste container is full or ready for disposal, contact your

institution's Environmental, Health & Safety (EH&S) department or the equivalent office

responsible for chemical waste management.[2]

Schedule Pickup: Follow your institution’s specific procedures to schedule a waste pickup.

Do not attempt to transport or dispose of the waste outside of these official channels.[1][8]

Disposal must be handled by properly certified companies or trained personnel.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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